(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C20H18N4O5/c1-2-26-18-8-5-14(10-22-18)20-23-19(29-24-20)11-21-17(25)7-4-13-3-6-15-16(9-13)28-12-27-15/h3-10H,2,11-12H2,1H3,(H,21,25)/b7-4-
• InChI Key: GSLBNBVBJKLTJH-DAXSKMNVSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)/C=C\C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H18N4O5
• Molecular Weight: 394.4 g/mol
• CAS No.: 1904620-55-8

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C20H18N4O5 and its molecular weight is 394.387. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research indicates that heterocyclic compounds, including those containing oxadiazole rings, are synthesized from specific precursors like N-benzoylthioamides, which react with hydrazines and hydroxylamine to form 1H-1,2,4-triazoles and 1,2,4-oxadiazoles, respectively (Whitfield & Papadopoulos, 1981). Such compounds are of interest due to their potential pharmacological activities.

Polymer Science and Material Chemistry

Polymers with functional groups derived from acrylamides and oxadiazoles have been synthesized for various applications, including the development of materials with specific thermal and mechanical properties. For instance, polymer-bound thiol groups on poly(2-oxazoline)s show potential for further functionalization and application in material science (Cesana et al., 2007). Additionally, aromatic polyamides containing oxadiazole units exhibit good thermal stability and solubility, which are desirable traits for high-performance materials (Sava et al., 2003).

Drug Discovery and Organic Synthesis

The chemical functionalities similar to those in the query compound are integral to the synthesis of molecules with potential therapeutic applications. For example, thiosemicarbazide derivatives serve as precursors for synthesizing target heterocyclic compounds, showing antimicrobial assessment potential (Elmagd et al., 2017). This highlights the relevance of such chemical structures in developing new drugs and therapeutic agents.